D-Galactose-1-phosphate disodium salt

• IUPAC Name: disodium;[(3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl] phosphate
• InChI: InChI=1S/C6H13O9P.2Na/c7-1-2-3(8)4(9)5(10)6(14-2)15-16(11,12)13;;/h2-10H,1H2,(H2,11,12,13);;/q;2*+1/p-2/t2-,3+,4+,5-,6?;;/m1../s1
• InChI Key: DCOZWBXYGZXXRX-IOMCPNLXSA-L
• Canonical SMILES: C(C1C(C(C(C(O1)OP(=O)([O-])[O-])O)O)O)O.[Na+].[Na+]
• Isomeric SMILES: C([C@@H]1[C@@H]([C@@H]([C@H](C(O1)OP(=O)([O-])[O-])O)O)O)O.[Na+].[Na+]
• Molecular Formula: C6H11Na2O9P
• Molecular Weight: 304.10 g/mol

Description

D-Galactose-1-phosphate disodium salt is a useful research compound. Its molecular formula is C6H11Na2O9P and its molecular weight is 304.10 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Leloir Pathway for Galactose Metabolism : D-Galactose-1-phosphate is crucial in the Leloir pathway, where it is converted to glucose 1-phosphate, a metabolically useful molecule. This conversion involves several enzymes and is essential for normal galactose metabolism. Defects in these enzymes can lead to galactosemia, a condition with symptoms including intellectual retardation, liver dysfunction, and cataract formation (Holden, Rayment, & Thoden, 2003).

• Role in Type II Galactosemia : Galactokinase, an enzyme that converts alpha-D-galactose to galactose 1-phosphate, has a significant role in metabolic pathways. Mutations in galactokinase can result in type II galactosemia. The enzyme's structure and function have been studied in detail to understand its role in this genetic disorder (Holden, Thoden, Timson, & Reece, 2004).

• Galactose-1-Phosphate Uridylyltransferase Activity : The activity of galactose-1-phosphate uridylyltransferase, another enzyme in the Leloir pathway, is crucial in understanding and diagnosing galactosemia. It is measured using specific assays in human erythrocytes, providing insights into the functioning of this pathway (Pesce, Bodourian, Harris, & Nicholson, 1977).

• Enzymatic Production for Nucleotide Sugars : D-Galactose-1-phosphate is used in enzymatic production systems for creating nucleotide sugars, which are substrates for glycosyltransferases. This application showcases its use in biochemical synthesis and industrial applications (De Groeve, Depreitere, Desmet, & Soetaert, 2009).

• Mimetic Aging Model in Mice : D-Galactose has been used to establish a mimetic aging model in mice. This model is related to free radical damage and metabolism, showcasing the broader implications of D-galactose in biological research (Ho, Liu, & Wu, 2004).

• Galactose Metabolism in Plants : Research on galactose metabolism in maize root tissues using D-galactose provides insights into plant biochemistry and the role of galactose 1-phosphate in plant metabolic pathways (Loughman, Ratcliffe, & Schwabe, 1989).